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Introduction
The emergence of multidrug-resistant (MDR) Gram-negative bacteria presents a significant

global health challenge.[1][2] One of the primary mechanisms contributing to this resistance is

the overexpression of efflux pumps, which actively expel antibiotics from the bacterial cell,

reducing their intracellular concentration and efficacy.[2][3] The Resistance-Nodulation-Division

(RND) superfamily of efflux pumps, particularly the AcrAB-TolC system in Escherichia coli and

its orthologs in other Gram-negative pathogens, are major contributors to this phenotype.[1][4]

[5] MBX3135 is a potent, novel pyranopyridine-based efflux pump inhibitor (EPI) designed to

counteract this resistance mechanism.[1][6] By inhibiting the AcrB component of the AcrAB-

TolC pump, MBX3135 restores the susceptibility of MDR bacteria to a range of antibiotics.[1][7]

These application notes provide an overview of MBX3135, its mechanism of action, and

detailed protocols for its use in microbiology research.

Mechanism of Action
MBX3135 functions as a direct inhibitor of AcrB, the inner membrane transporter component of

the tripartite AcrAB-TolC efflux pump.[1][4] This pump is a homotrimer where each AcrB
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protomer cycles through three distinct conformations: loose (L), tight (T), and open (O), which

correspond to substrate binding, translocation, and extrusion, respectively.[1][4] MBX3135
binds to a hydrophobic trap within the periplasmic domain of the AcrB T protomer.[6][8] This

binding is stabilized by a complex network of hydrogen bonds.[1] By occupying this site,

MBX3135 is thought to sterically hinder the binding of antibiotic substrates and/or inhibit the

conformational changes required for the pump's functional rotation, effectively disabling the

efflux mechanism.[1][4] This leads to the accumulation of antibiotics inside the bacterial cell,

allowing them to reach their therapeutic targets.
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Start: Prepare Reagents

Prepare serial dilutions of antibiotic
(e.g., ciprofloxacin) Prepare serial dilutions of MBX3135

Dispense antibiotic and MBX3135 dilutions
into a 96-well microtiter plate

Prepare bacterial inoculum
to 0.5 McFarland standard

Add inoculum to each well

Incubate at 37°C for 18-24 hours

Read MICs and calculate FIC index

End: Determine Synergy
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Start: Prepare Cells

Grow and wash bacterial cells

Resuspend cells in buffer

Add MBX3135 to experimental wells

Add fluorescent dye (e.g., H33342)

Incubate at room temperature

Measure fluorescence over time

End: Determine Efflux Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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